Cas no 7785-26-4 ((-)-α-Pinene)

• Product Name: (-)-α-Pinene
• CAS No: 7785-26-4
• MF: C₁₀H₁₆
• MW: 136.234043121338
• MDL: MFCD00064145
• CID: 47860
• PubChem ID: 440968
• Update Time: 2025-10-29

(-)-α-Pinene Chemical and Physical Properties

Names and Identifiers

• (1S)-(-)-Alpha-Pinene
• (-)-alpha-Pinene
• (1S)-2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene
• α-Pinene
• (-)-α-pinene
• (-)-1S,5S-α-pinene
• (?)-α-Pinene
• (−)-α-Pinene
• (1S)-(-)-α-Pinene
• (1S,5S)-2,6,6-trimethylbicyclo[3.1.1]hept-2-ene
• ALPHA-PINENE
• PINENE, (1S)-(-)-alpha-(SG)
• (-)-pin-2(3)-ene
• 1S-(-)-a-pinene
• 1S-α-Pinene
• 2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene-, (1S,5S)-
• Bicyclo[3.1.1]hept-2-ene, 2,6,6-trimethyl-, (1S)-
• L-α-Pinene
• α-Pinene, (-)-
• (1S,5S)-2-Pinene
• DL-ALPHA-PINENE
• (1S,5S)-alpha-pinene
• TZR3GM95PR
• Bicyclo[3.1.1]hept-2-ene, 2,6,6-trimethyl-, (1S,5S)-
• (1S,5S)-4,6,6-trimethylbicyclo[3.1.1]hept-3-ene
• DL-Pin-2(3)-ene
• DSSTox_CID_9290
• DSSTox_RID_78752
• DSSTox_GSID_29290
• Bicyclo(3.1.1)hept-2-ene, 2,6,6-trimethyl-, (1S,5S)-
• Bicyclo[3.1.1]hept-2-ene,2,6,6-trimethyl-, (1S,5S)-
• (-)-2-Pinene
• (
• (1R,5R)-alpha-pinene
• (+)-alpha-Pinene
• α-Pinene
• (1R,5R)-2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene
• Acintene A
• (+-)-2-pinene
• (+-)-alpha-pinene
• (+)-(1R)-alpha-Pinene
• alpha-Pinene(dextro)
• 2-pinene
• (+)-3,6,6-TRIMETHYLBICYCLO[3.1.1]HEPT-2-ENE
• 1R-alpha-Pinene
• 1R,5R-(+)-alpha-Pinene
• 1S,5S-(-)-alpha-Pinene
• pin-2(3)-ene
• Sylvapine A
• -(-)-alpha-Pinene
• (-)-α-Pinene

• MDL： MFCD00064145
• Inchi： 1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
• InChI Key： GRWFGVWFFZKLTI-UHFFFAOYSA-N
• SMILES： CC1C2C(C(C2)CC=1)(C)C
• BRN： 1903790

Computed Properties

• Exact Mass: 136.125
• Monoisotopic Mass: 136.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.858 g/mL at 20 °C(lit.)
• Melting Point: -64 °C (lit.)
• Boiling Point: 155°C
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Refractive Index: n20/D 1.466
• Water Partition Coefficient: Insoluble
• LogP: 2.99870
• Merck: 7445
• Vapor Pressure: ~3 mmHg ( 20 °C)
• FEMA: 2902
• Specific Rotation: -41.5 º (c=neat)
• Optical Activity: [α]20/D −50±2°, neat

(-)-α-Pinene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H317,H319,H335,H410
• Warning Statement： P261,P273,P280,P305+P351+P338,P501
• Hazardous Material transportation number：UN 2052/2368
• WGK Germany：3
• Hazard Category Code： 10-36/37/38-43-50
• Safety Instruction： 26-36/37-61
• FLUKA BRAND F CODES：10
• RTECS：DT 7000000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.8%(V)
• Storage Condition：2-8°C
• Risk Phrases：R10;R36/37/38;R43;R50
• Safety Term：S16;S26;S36/37;S61
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (-)-α-Pinene

Professional Introduction to (-)-α-Pinene (CAS No. 7785-26-4)

Chemists and researchers in the pharmaceutical and biochemical fields frequently encounter the compound (-)-α-Pinene (CAS No. 7785-26-4), a naturally occurring monoterpene with significant applications in various industries. This compound, derived from the essential oils of coniferous trees, has garnered attention for its unique chemical properties and versatile biological activities. The stereochemistry of (-)-α-Pinene, specifically its enantiomeric form, plays a crucial role in its pharmacological effects, making it a subject of extensive study in medicinal chemistry.

The molecular structure of (-)-α-Pinene consists of a cyclic monoterpene framework with a trans-decalin core, characterized by two double bonds and a tertiary hydroxyl group. This configuration imparts distinct reactivity and interaction capabilities with biological targets. Recent advancements in spectroscopic techniques have allowed for high-resolution structural elucidation, enabling researchers to better understand its conformational dynamics and binding affinities.

In the realm of pharmaceutical research, (-)-α-Pinene has been investigated for its potential therapeutic applications. Studies have demonstrated its anti-inflammatory, analgesic, and antioxidant properties, largely attributed to its ability to modulate enzymatic pathways such as lipoxygenase and cyclooxygenase. Furthermore, its role as a precursor in synthesizing more complex terpenoids has opened new avenues for drug development. For instance, derivatives of (-)-α-Pinene have shown promise in treating neurodegenerative disorders by inhibiting beta-amyloid aggregation.

The industrial significance of (-)-α-Pinene extends beyond pharmaceuticals to applications in fragrances, flavorings, and polymer additives. Its pleasant aroma and stability make it a valuable component in perfumery, while its chiral properties are utilized in asymmetric synthesis to produce enantiomerically pure compounds. Recent innovations in catalytic processes have improved the efficiency of converting (-)-α-Pinene into high-value chemicals, reducing waste and enhancing sustainability.

Environmental scientists have also explored the ecological impact of (-)-α-Pinene, particularly its role as a pheromone in plant-insect interactions. Research indicates that this compound influences pollination patterns and pest behavior, offering insights into sustainable agricultural practices. Additionally, its degradation products have been studied for their potential use in bioremediation efforts, showcasing the compound's multifaceted environmental relevance.

The synthesis of (-)-α-Pinene has seen significant advancements due to the development of green chemistry methodologies. Biocatalytic routes employing engineered enzymes have reduced reliance on harsh chemical conditions, minimizing environmental footprint. These innovations align with global efforts to promote sustainable manufacturing processes in the chemical industry. Moreover, computational modeling has facilitated the design of novel synthetic pathways, optimizing yield and purity while reducing energy consumption.

Future research directions for (-)-α-Pinene include exploring its potential as an adjuvant in vaccine formulations. Preliminary studies suggest that its structural features enhance immune response by modulating cytokine production. Such findings could revolutionize vaccine development strategies by improving efficacy and stability. Furthermore, nanotechnology-based delivery systems are being investigated to enhance the bioavailability of (-)-α-Pinene-based therapeutics.

The economic impact of (-)-α-Pinene cannot be overstated, given its widespread use across multiple industries. Market analysts predict steady growth in demand due to increasing applications in pharmaceuticals and specialty chemicals. Investment in research and development continues to fuel innovation, ensuring that this compound remains at the forefront of scientific discovery. As regulatory frameworks evolve to support sustainable practices, the production and utilization of (-)-α-Pinene are expected to become even more efficient.

In conclusion,(-)-α-Pinene (CAS No. 7785-26-4) represents a cornerstone compound in modern chemistry with far-reaching implications for health sciences and industrial applications. Its unique properties continue to inspire new research directions while addressing global challenges such as sustainability and disease treatment. As scientists delve deeper into its potential，the full scope of benefits derived from this remarkable terpene is likely to expand even further.